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Compound of Interest

Compound Name: K-115

Cat. No.: B000218 Get Quote

This guide provides immediate, essential safety and logistical information for laboratory

professionals handling K-115, also known as Ripasudil. The following procedures are designed

to ensure the safe handling, use, and disposal of this compound, supporting a secure research

environment.

I. Compound Identification and Properties
K-115, or Ripasudil, is a Rho-associated coiled-coil containing protein kinase (ROCK) inhibitor.

For safe handling, it is crucial to be aware of its chemical and physical properties.
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Identifier Value Source

Chemical Name
Ripasudil (hydrochloride

hydrate)
[1]

Synonym K-115 [1][2][3]

CAS Number 887375-67-9 [1][3]

Molecular Formula C15H18FN3O2S • HCl [2H2O] [2]

Molecular Weight 395.9 g/mol [2]

Appearance Crystalline solid [2]

Solubility

DMSO (~30 mg/ml), slightly

soluble in DMF, PBS (pH 7.2)

(~0.5 mg/ml)

[2]

II. Personal Protective Equipment (PPE)
While some safety data sheets (SDS) may not classify K-115 as hazardous, others indicate

that it is a skin and eye irritant.[3] Therefore, a cautious approach to PPE is recommended to

minimize exposure risk.

A. Standard Laboratory Attire:

Lab Coat: A standard, long-sleeved lab coat should be worn at all times.

Closed-toe Shoes: Footwear that fully covers the feet is mandatory.

B. Specific PPE for Handling K-115:

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[3]

Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a suitable option.

Gloves must be inspected for integrity before each use.[3]

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.
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Body Protection: In addition to a lab coat, consider an apron or other protective clothing if

there is a risk of splashing.[3]

Workflow for PPE Selection and Use
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Preparation Phase

PPE Selection

Handling Procedure

Post-Handling

Assess Task-Specific Risks:
- Weighing solid

- Preparing solutions
- Administering to cultures/animals

Eye Protection:
Safety glasses with side shields

 or goggles

Hand Protection:
Chemical-resistant gloves

(e.g., Nitrile)

Body Protection:
Lab coat (minimum)

Respiratory Protection:
Required if creating dust/aerosols

Review Safety Data Sheet (SDS)
 for K-115

Don PPE Correctly

Handle K-115 in a
Designated Area

(e.g., chemical fume hood)

Follow Standard
Operating Procedures

Doff PPE Correctly to
Avoid Contamination

Dispose of Contaminated
PPE as Chemical Waste

Wash Hands Thoroughly
with Soap and Water

Click to download full resolution via product page

Caption: Logical workflow for selecting and using PPE when handling K-115.
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III. Operational Plan: Handling and Experimental
Protocols
A. Engineering Controls:

Ventilation: Work with K-115 in a well-ventilated area. For procedures that may generate

dust or aerosols, such as weighing the solid or preparing concentrated stock solutions, a

chemical fume hood is recommended.

B. Safe Handling Practices:

Avoid Contact: Do not ingest, inhale, or allow the compound to come into contact with eyes,

skin, or clothing.[2]

Hygiene: Wash hands thoroughly with soap and water after handling K-115, and before

eating, drinking, or smoking.[3]

Solution Preparation:

K-115 is a crystalline solid.[2] To prepare a stock solution, dissolve the compound in a

suitable organic solvent such as DMSO.[2]

For aqueous solutions, K-115 can be dissolved directly in buffers like PBS (pH 7.2),

though solubility is limited.[2] It is recommended to not store aqueous solutions for more

than one day.[2]

When making further dilutions, ensure that the final concentration of the organic solvent is

low enough to not affect the experimental results.[2]

IV. Disposal Plan
Proper disposal of K-115 and any contaminated materials is essential to prevent environmental

contamination and ensure laboratory safety.

A. Waste Categorization:

Solid Waste: Unused or expired K-115 powder.
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Liquid Waste: Unused solutions of K-115, as well as contaminated solvents and buffers.

Contaminated Materials: Any materials that have come into direct contact with K-115,

including:

Gloves

Pipette tips

Tubes and vials

Bench paper

B. Disposal Procedures:

Segregation: All waste contaminated with K-115 should be segregated from general

laboratory waste.

Containment:

Solid and Contaminated Dry Waste: Collect in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous liquid waste

container. Do not mix incompatible waste streams.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

chemical name "K-115" or "Ripasudil."

Final Disposal: Dispose of all K-115 waste in accordance with your institution's and local

environmental regulations. Do not dispose of K-115 down the drain or in the regular trash.[1]

While some sources suggest small quantities can be disposed of with household waste, this

is not a recommended practice in a professional research setting.[1]

Emergency Response Protocol
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Skin Contact
Eye Contact

Inhalation Ingestion

Chemical Exposure Incident
(K-115)

Remove contaminated clothing
immediately

Immediately flush eyes with
large amounts of water for at

least 15 minutes
Move to fresh air Wash out mouth with water

Rinse skin thoroughly with
plenty of soap and water

Seek medical attention if
irritation persists

Remove contact lenses,
if present and easy to do

Seek immediate medical attention

If breathing is difficult,
provide oxygen or CPR if necessary

Seek medical attention

Do NOT induce vomiting

Seek immediate medical attention

Click to download full resolution via product page

Caption: Step-by-step emergency procedures for different exposure routes to K-115.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Guide for K-115
(Ripasudil)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b000218#personal-protective-equipment-for-handling-
k-115]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b000218#personal-protective-equipment-for-handling-k-115
https://www.benchchem.com/product/b000218#personal-protective-equipment-for-handling-k-115
https://www.benchchem.com/product/b000218#personal-protective-equipment-for-handling-k-115
https://www.benchchem.com/product/b000218#personal-protective-equipment-for-handling-k-115
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b000218?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

